Cas no 2137503-64-9 (1,8-Dioxaspiro[4.5]decan-4-ol)

• Product Name: 1,8-Dioxaspiro[4.5]decan-4-ol
• CAS No: 2137503-64-9
• MF: C₈H₁₄O₃
• MW: 158.194962978363
• CID: 6205123
• PubChem ID: 165956635
• Update Time: 2025-08-05

1,8-Dioxaspiro[4.5]decan-4-ol Chemical and Physical Properties

Names and Identifiers

• EN300-744392
• 2137503-64-9
• 1,8-dioxaspiro[4.5]decan-4-ol
• 1,8-Dioxaspiro[4.5]decan-4-ol

• Inchi： 1S/C8H14O3/c9-7-1-4-11-8(7)2-5-10-6-3-8/h7,9H,1-6H2
• InChI Key： BMVXYQUMRJMVBH-UHFFFAOYSA-N
• SMILES： O1CCC(C21CCOCC2)O

Computed Properties

• Exact Mass: 158.094294304g/mol
• Monoisotopic Mass: 158.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 140
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 38.7Ų

Additional information on 1,8-Dioxaspiro[4.5]decan-4-ol

1,8-Dioxaspiro[4.5]decan-4-ol: A Comprehensive Overview

The compound 1,8-Dioxaspiro[4.5]decan-4-ol (CAS No: 2137503-64-9) is a unique organic molecule with a spirocyclic structure, characterized by a fused ring system comprising a dioxane ring and a cyclohexane ring. This compound has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science due to its versatile properties and potential applications. In this article, we will delve into the structural features, synthesis methods, and recent advancements in the utilization of 1,8-Dioxaspiro[4.5]decan-4-ol.

1,8-Dioxaspiro[4.5]decan-4-ol belongs to the class of spiro compounds, which are known for their distinctive bicyclic structures formed by two rings sharing only one atom—the spiro atom. In this case, the spiro atom is a carbon atom that connects the dioxane ring (a six-membered ring with two oxygen atoms) and the cyclohexane ring (a six-membered hydrocarbon ring). The hydroxyl group (-OH) attached to the cyclohexane ring further enhances the compound's reactivity and functional versatility.

Recent studies have highlighted the potential of 1,8-Dioxaspiro[4.5]decan-4-ol as a building block in organic synthesis. Its spirocyclic structure makes it an ideal candidate for constructing complex molecular architectures, particularly in drug design and polymer chemistry. For instance, researchers have explored its use in synthesizing bioactive molecules with potential anti-inflammatory and anticancer properties.

The synthesis of 1,8-Dioxaspiro[4.5]decan-4-ol typically involves multi-step reactions that combine ring-forming techniques with oxidation or reduction processes. One common approach is the Diels-Alder reaction followed by oxidative cleavage to introduce the hydroxyl group. The development of efficient and environmentally friendly synthetic routes has been a focal point of recent research efforts.

In terms of applications, 1,8-Dioxaspiro[4.5]decan-4-ol has shown promise in the field of drug delivery systems. Its ability to form stable complexes with various drugs has led to its investigation as a carrier molecule for targeted drug delivery. Additionally, its unique physical properties, such as high thermal stability and solubility in organic solvents, make it suitable for use in advanced materials like polymers and coatings.

Recent advancements in computational chemistry have also shed light on the electronic properties of 1,8-Dioxaspiro[4.5]decan-4-ol, revealing its potential as a candidate for nonlinear optical materials. The spirocyclic structure contributes to its nonlinear optical response, making it a subject of interest in optoelectronic applications.

In conclusion, 1,8-Dioxaspiro[4.5]decan-4-ol (CAS No: 2137503-64-9) is a multifaceted compound with a wide range of applications across various scientific disciplines. Its unique structure and functional groups make it an invaluable tool in organic synthesis and material science. As research continues to uncover new potentials for this compound, it is poised to play an increasingly important role in both academic and industrial settings.